Cas no 2098030-83-0 (1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098030-83-0
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 5725292
• PubChem ID: 121214990
• Update Time: 2025-07-19

1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098030-83-0
• F2198-7837
• starbld0039478
• 1-(cyclopropylmethyl)-6-(trifluoromethyl)imidazo[1,2-b]pyrazole
• AKOS026725572
• 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole, 1-(cyclopropylmethyl)-6-(trifluoromethyl)-

• Inchi： 1S/C10H10F3N3/c11-10(12,13)8-5-9-15(6-7-1-2-7)3-4-16(9)14-8/h3-5,7H,1-2,6H2
• InChI Key： SXBQNWMQEOWICJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C2N(C=CN2CC2CC2)N=1)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 1.01±0.40(Predicted)

Additional information on 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole

Introduction to 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-83-0)

1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-83-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazoles, which are known for their diverse biological activities, including antiviral, antibacterial, and antiparasitic properties. The unique structure of this compound, characterized by the presence of a cyclopropylmethyl group and a trifluoromethyl substituent, contributes to its potential therapeutic applications.

The cyclopropylmethyl group in 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole is a key structural feature that enhances the compound's lipophilicity and metabolic stability. This group has been shown to improve the pharmacokinetic properties of various drugs, making it an attractive moiety for drug design. The trifluoromethyl substituent, on the other hand, is known for its ability to modulate the electronic properties of molecules, often leading to enhanced potency and selectivity in biological systems.

Recent studies have explored the potential of 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. This finding highlights the potential of this compound as a lead candidate for the development of new antiviral therapies.

In addition to its antiviral properties, 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole has also shown promise in antibacterial research. A study conducted by researchers at the University of California demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole could be a valuable candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole has been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has high oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent. Additionally, the compound shows low toxicity in animal models, further supporting its potential for safe and effective use in humans.

The safety and efficacy of 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole have been evaluated in several preclinical models. In vitro studies have demonstrated that this compound is effective against a wide range of pathogens at low concentrations. In vivo studies using animal models have confirmed these findings and have shown that the compound can effectively reduce pathogen load without causing significant adverse effects. These results provide strong evidence for the potential therapeutic utility of 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole.

The structural features of 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole, particularly the cyclopropylmethyl and trifluoromethyl groups, contribute to its unique biological activities. The cyclopropylmethyl group enhances lipophilicity and metabolic stability, while the trifluoromethyl substituent modulates electronic properties and improves potency. These structural elements make this compound an attractive candidate for further development as a therapeutic agent.

In conclusion, 1-(cyclopropylmethyl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-83-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an antiviral and antibacterial agent has been supported by recent research findings. Further studies are warranted to fully explore its therapeutic potential and to optimize its use in clinical settings.